N'-(1H-benzimidazol-2-ylmethylene)-2-iodobenzohydrazide
Overview
Description
“N’-(1H-benzimidazol-2-ylmethylene)-2-iodobenzohydrazide” is a chemical compound that belongs to the benzimidazole family . Benzimidazoles are known for their wide range of biological activities and are present in many natural products .
Molecular Structure Analysis
The molecular structure of benzimidazole derivatives can be determined using techniques such as 1H and 13C NMR and X-ray diffraction . The specific molecular structure of “N’-(1H-benzimidazol-2-ylmethylene)-2-iodobenzohydrazide” is not directly available in the search results.Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be determined using various techniques. For example, the molecular weight of a related compound, N-(1H-Benzimidazol-2-ylmethyl)-3-methylbenzamide, is 265.31 . The specific physical and chemical properties of “N’-(1H-benzimidazol-2-ylmethylene)-2-iodobenzohydrazide” are not directly available in the search results.Mechanism of Action
Benzimidazole derivatives have been found to have various biological activities, including antibacterial, antifungal, antinematode, antiviral, anticancer, and antiprotozoal properties . Some benzimidazole derivatives have been found to be allosteric activators of human glucokinase, revealing significant hypoglycemic effects for therapy of type-2 diabetes . The specific mechanism of action of “N’-(1H-benzimidazol-2-ylmethylene)-2-iodobenzohydrazide” is not directly available in the search results.
Safety and Hazards
The safety and hazards associated with a compound depend on its specific properties. For example, phosgene, a compound related to benzimidazole, is an extremely toxic gas . The specific safety and hazards associated with “N’-(1H-benzimidazol-2-ylmethylene)-2-iodobenzohydrazide” are not directly available in the search results.
Future Directions
The future directions for research on benzimidazole derivatives could include further exploration of their biological activities and potential applications in medicine, as well as the development of new synthesis methods and the study of their mechanisms of action . The specific future directions for research on “N’-(1H-benzimidazol-2-ylmethylene)-2-iodobenzohydrazide” are not directly available in the search results.
properties
IUPAC Name |
N-[(E)-1H-benzimidazol-2-ylmethylideneamino]-2-iodobenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11IN4O/c16-11-6-2-1-5-10(11)15(21)20-17-9-14-18-12-7-3-4-8-13(12)19-14/h1-9H,(H,18,19)(H,20,21)/b17-9+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WBEQLXJVDWYBAG-RQZCQDPDSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NN=CC2=NC3=CC=CC=C3N2)I |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)C(=O)N/N=C/C2=NC3=CC=CC=C3N2)I |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11IN4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N'-(1H-Benzimidazol-2-ylmethylene)-2-iodobenzohydrazide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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